![molecular formula C24H22N4O3S B2680425 N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylbutanamide CAS No. 1019101-30-4](/img/structure/B2680425.png)
N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylbutanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple rings and functional groups. The exact structure is not available in the retrieved data .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the retrieved data .Scientific Research Applications
Synthesis and Characterization
Compounds with structural features similar to N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylbutanamide have been synthesized and characterized, revealing potential applications in anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The synthesis involves reactions of alkyl/aryl isothiocyanates with celecoxib, highlighting the structural modification approach to enhance biological activities (Ş. Küçükgüzel et al., 2013).
Antimicrobial and Anti-proliferative Activities
Another study focused on the synthesis of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, demonstrating antimicrobial and antiproliferative activities. These compounds were synthesized via reactions of 4,5-dihydro-1H-pyrazoles with substituted phenacyl bromide and α-halo-compounds, indicating their potential as antibacterial and anticancer agents (E. Mansour et al., 2020).
Antitumor Agents
A study on the synthesis and characterization of some new bis-pyrazolyl-thiazoles incorporating the thiophene moiety as potent anti-tumor agents has also been reported. These compounds showed promising activities against hepatocellular carcinoma (HepG2) cell lines, demonstrating the relevance of such compounds in developing new anticancer therapies (S. M. Gomha et al., 2016).
Apoptosis-promoting Effect
The design and synthesis of novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units were evaluated for cytotoxicity and apoptotic activity. These studies revealed potent in vitro anti-proliferative activity against various cancer cell lines, including breast cancer and hepatocarcinoma cells, highlighting the potential of such compounds in cancer research (Dachuan Liu et al., 2019).
Properties
IUPAC Name |
N-[2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S/c1-3-18(16-7-5-4-6-8-16)23(29)26-22-11-15(2)27-28(22)24-25-19(13-32-24)17-9-10-20-21(12-17)31-14-30-20/h4-13,18H,3,14H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJHIHACYFQHIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NC2=CC(=NN2C3=NC(=CS3)C4=CC5=C(C=C4)OCO5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.